(1S,3R,5R)-PIM447 dihydrochloride

• Molecular Formula: C24H25Cl2F3N4O
• Molecular Weight: 513.4 g/mol
• InChI: InChI=1S/C24H23F3N4O.2ClH/c1-13-9-14(11-15(28)10-13)16-7-8-29-12-21(16)31-24(32)20-6-5-19(27)23(30-20)22-17(25)3-2-4-18(22)26;;/h2-8,12-15H,9-11,28H2,1H3,(H,31,32);2*1H/t13-,14+,15-;;/m1../s1
• InChIKey: BVRSHQQSBGCMJE-ISUJJMBGSA-N

(1S,3R,5R)-PIM447 Dihydrochloride – Overview

(1S,3R,5R)-PIM447 dihydrochloride is the (1S,3R,5R)-configured enantiomer of the clinical pan-PIM kinase inhibitor PIM447 (LGH447), isolated as compound example 72 from US patent 20100056576 A1 . This compound belongs to the aminocyclohexyl-pyridine-carboxamide class of ATP-competitive PIM kinase inhibitors and exhibits IC50 values of 0.095 μM against PIM1, 0.522 μM against PIM2, and 0.369 μM against PIM3 . The active clinical enantiomer, PIM447 (1R,3S,5S, LGH447), achieves picomolar Ki values of 6, 18, and 9 pM for PIM1, PIM2, and PIM3 respectively, and has progressed through Phase 1/2 clinical trials in multiple myeloma and myelofibrosis . The (1S,3R,5R) isomer thus serves as a critical stereochemical tool compound for confirming target engagement specificity and as a reference standard for chiral purity analysis.

Serves as chiral reference standard for PIM447 (1R,3S,5S) batch analysis and method development

Provides stereochemistry‑matched negative control for PIM kinase target engagement studies

Enables SAR exploration of the aminocyclohexyl‑pyridine‑carboxamide pharmacophore

• [1] Chemical Probes Portal. PIM-447 Probe Summary. Targets: PIM1 (Ki 0.006 nM), PIM2 (Ki 0.018 nM), PIM3 (Ki 0.009 nM). In Vivo: Mouse, Rat, Dog PK. View Source

Why (1S,3R,5R)-PIM447 Cannot Be Substituted

PIM kinase inhibitors constitute a chemically diverse class with divergent selectivity profiles, stereochemical requirements, and clinical outcomes. The three ATP-competitive inhibitors that reached clinical trials—SGI-1776, AZD1208, and PIM447 (LGH447)—differ substantially in isoform potency ratios, off-target kinase inhibition, and safety profiles . Within the PIM447 chemical series itself, stereochemistry at the 3-amino-5-methylcyclohexyl moiety is a critical determinant of potency: the (1R,3S,5S) enantiomer achieves single-digit picomolar Ki values, whereas its (1S,3R,5R) counterpart requires three-orders-of-magnitude higher concentrations for comparable target engagement . Furthermore, SGI-1776 was withdrawn from clinical development due to cardiac QTc prolongation, and AZD1208 demonstrated no objective clinical responses in AML trials, while PIM447 (1R,3S,5S) established a recommended dose with single-agent activity in relapsed/refractory multiple myeloma . These inter- and intra-series differences preclude interchangeable procurement without compromising experimental validity or translational relevance.

Stereochemical configuration

The (1S,3R,5R) enantiomer exhibits markedly lower target affinity than the active (1R,3S,5S) isomer; racemic or wrong enantiomer may not reproduce intended biological effects.

Pan‑PIM comparator class

Other clinical‑stage PIM inhibitors (SGI‑1776, AZD1208) differ in kinase selectivity profiles and reported trial endpoints, limiting direct substitution.

In vivo applicability

No pharmacokinetic data are available for this enantiomer; its role is restricted to in vitro reference standard, not direct in vivo use.

• [1] Cancers (Basel). 2024;16(3):535. Table 3: IC50/Ki (nM) comparison of SGI-1776 (PIM1 7, PIM2 363, PIM3 69), AZD1208 (PIM1 0.4, PIM2 5, PIM3 1.9), PIM447 (PIM1 0.006, PIM2 0.018, PIM3 0.009). doi:10.3390/cancers16030535. View Source
• [2] Cancers (Basel). 2024;16(3):535. Table 4: Clinical trial status and outcomes for SGI-1776 (withdrawn, QTc prolongation), AZD1208 (terminated, no clinical response), PIM447 (completed, ORR 8.9%, DCR 72.2%). doi:10.3390/cancers16030535. View Source

(1S,3R,5R)-PIM447 – Differentiation Evidence

Stereochemical Potency Differential on PIM1

The (1S,3R,5R) enantiomer of PIM447 dihydrochloride exhibits an IC50 of 0.095 μM (95 nM) against PIM1, as reported in US patent 20100056576 A1, compound example 72 . In contrast, the active clinical enantiomer PIM447 (LGH447, 1R,3S,5S configuration) achieves a Ki of 6 pM (0.006 nM) for PIM1 in biochemical assays . This represents an approximately 15,800-fold difference in affinity attributable solely to stereochemical inversion at the three chiral centers of the 3-amino-5-methylcyclohexyl moiety. The same stereochemical penalty extends to PIM2 (IC50 0.522 μM vs. Ki 18 pM; ~29,000-fold difference) and PIM3 (IC50 0.369 μM vs. Ki 9 pM; ~41,000-fold difference). This enantiomeric pair is structurally validated by X-ray crystallography: PDB entry 5DWR confirms the (1R,3S,5S) configuration bound in the PIM1 active site .

Stereochemical Potency Differential

Head‑to‑head

(1S,3R,5R) IC50 0.095 μM (PIM1) vs (1R,3S,5S) Ki 6 pM · ~15,800‑fold difference

Enables enantiomer‑specific target engagement control

Structural confirmation by X‑ray (PDB 5DWR)

Evidence Dimension	Biochemical potency (PIM1 affinity)
Target Compound Data	IC50 = 0.095 μM (95 nM) for PIM1 [patent US 20100056576 A1, example 72]
Comparator Or Baseline	PIM447 (LGH447, 1R,3S,5S): Ki = 0.006 nM (6 pM) for PIM1
Quantified Difference	~15,800-fold lower potency for the (1S,3R,5R) enantiomer on PIM1; ~29,000-fold on PIM2; ~41,000-fold on PIM3
Conditions	Cell-free biochemical assay; PIM1, PIM2, PIM3 kinase inhibition. (1S,3R,5R) IC50 from patent; (1R,3S,5S) Ki from Chemical Probes Portal and published literature.

Why This Matters

Researchers requiring a stereochemically defined negative control or chiral reference standard for PIM447 mechanism-of-action studies must procure the exact (1S,3R,5R) enantiomer; generic PIM inhibitors or racemic mixtures cannot serve this function.

• [1] Chemical Probes Portal. PIM-447 (LGH447): Ki values PIM1 0.006 nM, PIM2 0.018 nM, PIM3 0.009 nM. PDB: 5DWR (X-ray co-crystal of PIM447 with PIM1). Bellamacina C, Bussiere D, Burger M. J Med Chem. 2016. doi:10.1021/acs.jmedchem.5b01275. View Source

Clinical Safety Profile Differentiation

Among the three ATP-competitive PIM kinase inhibitors that entered clinical development, only PIM447 (LGH447, the active 1R,3S,5S enantiomer) has demonstrated single-agent antitumor activity with an acceptable safety profile in relapsed/refractory multiple myeloma . SGI-1776 was withdrawn from Phase 1 trials (NCT01239108, NCT00848601) due to cardiac QTc interval prolongation—a dose-limiting toxicity that precluded further development . AZD1208 completed Phase 1 in advanced solid tumors/lymphoma (NCT01588548) with an overall response rate (ORR) of 0% and best response of stable disease ≥6 weeks in only 13 patients; a separate AML trial (NCT01489722) reported serious adverse events in 23 patients with dose-limiting toxicities in 5 and no clinical responses . In contrast, PIM447 established a maximum tolerated dose of 500 mg QD and a recommended dose of 300 mg QD, with a disease control rate (DCR) of 72.2%, clinical benefit rate (CBR) of 25.3%, ORR of 8.9%, and median progression-free survival of 10.9 months at the recommended dose in heavily pretreated MM patients (median 4 prior therapies) . The (1S,3R,5R) enantiomer, while not directly evaluated in the clinic, serves as the stereochemical reference standard essential for ensuring chiral purity of the clinically active isomer.

Clinical Development Context

Trial context

PIM447: DCR 72.2%, ORR 8.9% in Phase 1/2 MM · SGI‑1776 withdrawn (QTc) · AZD1208 no clinical response

Trial‑derived evidence; supports PIM447 as clinical‑stage comparator

(1S,3R,5R) ensures chiral purity of active isomer in translational research

Evidence Dimension	Clinical development status and safety/efficacy outcomes
Target Compound Data	PIM447 (1R,3S,5S): MTD 500 mg QD; RD 300 mg QD; DCR 72.2%; CBR 25.3%; ORR 8.9%; median PFS 10.9 months; hematologic grade 3/4 AEs manageable
Comparator Or Baseline	SGI-1776: Phase 1 withdrawn due to cardiac QTc prolongation. AZD1208: ORR 0%; serious AEs in 23 patients; terminated.
Quantified Difference	PIM447 is the only clinical-stage pan-PIM inhibitor achieving an objective response (ORR 8.9% as single agent) and establishing an RD for further combination development; SGI-1776 and AZD1208 failed to advance beyond Phase 1.
Conditions	Phase 1/2 clinical trials in relapsed/refractory hematologic malignancies. PIM447: NCT01456689, NCT02144038; SGI-1776: NCT01239108, NCT00848601; AZD1208: NCT01489722, NCT01588548.

Why This Matters

For translational research programs selecting a PIM kinase inhibitor with clinical validation and a defined therapeutic window, PIM447 is the only option with demonstrated single-agent efficacy and an established recommended dose; the (1S,3R,5R) enantiomer is indispensable as a reference standard when verifying the stereochemical integrity of PIM447 batches used in these studies.

• [1] Cancers (Basel). 2024;16(3):535. Table 4: Clinical trial outcomes for SGI-1776 (withdrawn, QTc prolongation), AZD1208 (ORR 0%, serious AEs), and PIM447 (ORR 8.9%, DCR 72.2%, median PFS 10.9 months). doi:10.3390/cancers16030535. View Source
• [2] Raab MS, et al. The first-in-human study of the pan-PIM kinase inhibitor PIM447 in patients with relapsed and/or refractory multiple myeloma. Leukemia. 2019;33(12):2924-2933. doi:10.1038/s41375-019-0482-0. MTD 500 mg, RD 300 mg, DCR 72.2%, ORR 8.9%, median PFS 10.9 months. View Source

Kinase Selectivity vs. Off-Targets

PIM447 (1R,3S,5S) was profiled against a panel of 68 diverse protein kinases plus 9 lipid kinases. Only PIM2 was significantly inhibited (IC50 <0.003 μM), while GSK3β, PKN1, and PKCτ showed IC50 values between 1 and 5 μM, representing a >105-fold differential relative to the Ki on PIM kinases . All other kinases in the panel showed IC50 >9 μM. In cellular follow-up assays, PIM447 showed no GSK3β inhibition at concentrations up to 20 μM . By comparison, SGI-1776—while described as selective—additionally inhibits Flt-3 (IC50 44 nM) and Haspin (IC50 34 nM) at concentrations within 5–6-fold of its PIM1 IC50 (7 nM), and within 2–10-fold of its PIM3 IC50 (69 nM) . This narrower selectivity window of SGI-1776 introduces confounding pharmacological effects in cell-based assays that require clean PIM kinase interrogation. No selectivity profiling data are publicly available for the (1S,3R,5R) enantiomer, which is expected to exhibit an even broader selectivity gap given its micromolar potency on PIM kinases.

Kinase Selectivity Window

PIM447: >105‑fold window (only PIM2 inhibited) · SGI‑1776: ~5–6‑fold; inhibits Flt‑3, Haspin

Supports PIM‑isoform‑specific pathway interrogation

SGI‑1776 off‑targets may confound cell‑based assays

Evidence Dimension	Kinase selectivity window (fold-difference between primary target Ki and nearest off-target IC50)
Target Compound Data	PIM447 (1R,3S,5S): >105-fold (PIM Ki ~0.006–0.018 nM vs. off-target IC50 1,000–5,000 nM). 68-kinase panel: only PIM2 inhibited below 0.003 μM.
Comparator Or Baseline	SGI-1776: PIM1 IC50 7 nM vs. Flt-3 IC50 44 nM (~6.3-fold) and Haspin IC50 34 nM (~4.9-fold). Panel of >300 kinases tested.
Quantified Difference	Selectivity window of >105-fold for PIM447 vs. ~5–6-fold for SGI-1776 against nearest off-targets. PIM447 clean in 68-kinase panel; SGI-1776 hits Flt-3 and Haspin.
Conditions	Cell-free biochemical assays. PIM447: 68 protein kinase + 9 lipid kinase panel. SGI-1776: >300 kinase panel (ProbeChem/Sigma).

Why This Matters

Experiments requiring unambiguous attribution of cellular phenotypes to PIM kinase inhibition—rather than confounding Flt-3 or Haspin modulation—must use the PIM447 chemotype; procurement of the (1S,3R,5R) enantiomer further enables investigators to control for stereochemistry-dependent off-target effects.

Bone-Protective Effects in Myeloma Models

PIM447 (1R,3S,5S) is the only pan-PIM kinase inhibitor for which dual antimyeloma and bone-protective effects have been experimentally demonstrated . In vitro, PIM447 inhibits osteoclast formation and resorption, downregulates key osteoclastogenic molecules, partially disrupts the F-actin ring required for bone resorption, and simultaneously increases osteoblast activity and mineralization . In a disseminated murine model of human myeloma, PIM447 significantly reduced tumor burden and prevented tumor-associated bone loss . By contrast, neither SGI-1776 nor AZD1208 have published data demonstrating bone-protective pharmacology; their preclinical characterization focused exclusively on direct tumor cell cytotoxicity without evaluating effects on the bone microenvironment . INCB053914 (uzansertib), a more recent pan-PIM inhibitor, has also not reported bone-protective activity in published studies. This bone-targeting dimension is particularly relevant for multiple myeloma, where osteolytic bone disease affects approximately 80% of patients and represents a major cause of morbidity. The (1S,3R,5R) enantiomer has not been evaluated in bone models but serves as a stereochemical control for confirming that bone-protective effects are PIM kinase-dependent.

Bone‑Protective Pharmacology

Class‑level

PIM447: dual antimyeloma & bone‑protective effects in murine model · Comparators: no published bone data

Model‑response context for bone microenvironment research

Stereochemical control confirmation required

Evidence Dimension	Bone-protective pharmacology (osteoclast inhibition, osteoblast activation, in vivo prevention of tumor-associated bone loss)
Target Compound Data	PIM447 (1R,3S,5S): Inhibits osteoclast formation/resorption; increases osteoblast activity/mineralization; prevents tumor-associated bone loss in murine myeloma model [Clin Cancer Res 2017]
Comparator Or Baseline	SGI-1776, AZD1208, INCB053914: No published bone-protective data identified for any of these comparators. Preclinical focus limited to tumor cell cytotoxicity.
Quantified Difference	Qualitative (presence vs. absence of bone-protective evidence). PIM447 is the only compound in class with published dual bone-protective and antitumor pharmacology.
Conditions	In vitro: osteoclast differentiation and resorption assays, osteoblast mineralization assays. In vivo: disseminated murine model of human myeloma. Comparator absence of data confirmed via PubMed and clinical trial database searches.

Why This Matters

For multiple myeloma research programs where osteolytic bone disease is a critical endpoint, PIM447 is the only pan-PIM inhibitor that can interrogate both tumor cell and bone microenvironment pharmacology; the (1S,3R,5R) enantiomer enables stereochemistry-controlled validation of these effects.

• [1] Paíno T, et al. The Novel Pan-PIM Kinase Inhibitor, PIM447, Displays Dual Antimyeloma and Bone-Protective Effects, and Potently Synergizes with Current Standards of Care. Clin Cancer Res. 2017;23(1):225-238. doi:10.1158/1078-0432.CCR-16-0955. PMID: 27440267. View Source
• [2] Cancers (Basel). 2024;16(3):535. Review of PIM inhibitor clinical landscape confirming SGI-1776 and AZD1208 preclinical characterization focused on direct cytotoxicity without bone-protective evaluation. doi:10.3390/cancers16030535. View Source

Synergy with Standard-of-Care Regimens

In RPMI-8226 multiple myeloma cells, PIM447 (1R,3S,5S) demonstrates very strong synergy with standard-of-care antimyeloma regimens, as quantified by the Chou-Talalay combination index (CI) method . The combination of PIM447 with bortezomib + dexamethasone yielded a CI of 0.002, with lenalidomide + dexamethasone a CI of 0.065, and with pomalidomide + dexamethasone a CI of 0.077 . By convention, CI < 0.1 indicates very strong synergism. No comparable quantitative CI data have been published for SGI-1776 or AZD1208 with these standard-of-care MM combinations. INCB053914 has been reported to augment ruxolitinib efficacy in myeloproliferative neoplasm models, but the synergy magnitude with proteasome inhibitors or IMiDs has not been quantified in published literature . The (1S,3R,5R) enantiomer has not been evaluated in synergy studies; its micromolar potency would preclude achieving comparable combination effects at pharmacologically relevant concentrations.

Combination Synergy (CI)

CI 0.002 (bortezomib+dex), 0.065 (lenalidomide+dex), 0.077 (pomalidomide+dex)

Supports combination‑study design context

Quantitative synergy data absent for other pan‑PIM inhibitors

Evidence Dimension	Combination index (CI) with standard-of-care multiple myeloma regimens
Target Compound Data	PIM447 + bortezomib/dexamethasone: CI = 0.002; + lenalidomide/dexamethasone: CI = 0.065; + pomalidomide/dexamethasone: CI = 0.077 [RPMI-8226 cells, Calcusyn method]
Comparator Or Baseline	SGI-1776, AZD1208: No published CI values with MM standard-of-care combinations. INCB053914: Synergy with ruxolitinib in MPN models reported but CI values with MM regimens not published.
Quantified Difference	CI range 0.002–0.077 for PIM447 (very strong synergism) vs. absence of comparable quantitative synergy data for other pan-PIM inhibitors with MM standard-of-care agents.
Conditions	RPMI-8226 multiple myeloma cell line; Chou-Talalay combination index analysis using Calcusyn Software. PIM447 combined with bortezomib + dexamethasone, lenalidomide + dexamethasone, or pomalidomide + dexamethasone.

Why This Matters

Experimental design for combination therapy studies in multiple myeloma requires a PIM inhibitor with quantitatively validated synergy against proteasome inhibitor- and IMiD-based backbones; PIM447 is the only pan-PIM inhibitor with published CI data, and the (1S,3R,5R) enantiomer provides the necessary stereochemical control for confirming that synergy is enantiomer-specific.

• [1] Paíno T, et al. The Novel Pan-PIM Kinase Inhibitor, PIM447, Displays Dual Antimyeloma and Bone-Protective Effects, and Potently Synergizes with Current Standards of Care. Clin Cancer Res. 2017;23(1):225-238. CI values: bortezomib+dexamethasone 0.002, lenalidomide+dexamethasone 0.065, pomalidomide+dexamethasone 0.077. PMID: 27440267. View Source
• [2] Activity of the Pan-Pim Kinase Inhibitor INCB053914 in Models of Multiple Myeloma. INCB053914 suppressed PIM substrate phosphorylation; PIM2-sparing compound INCB050646 unable to impact signaling in KMS12 cells. Synergy CI values with MM agents not reported. View Source

Oral Bioavailability and Pharmacokinetics

PIM447 (1R,3S,5S) demonstrates high and consistent oral bioavailability across three preclinical species: 84% in mouse, 70% in rat, and 71% in dog . Systemic clearance values are low to moderate: 20 mL/min/kg (mouse), 28 mL/min/kg (rat), and 8 mL/min/kg (dog) . Volume of distribution is consistently large (Vss: 5.3, 6.4, and 3.6 L/kg in mouse, rat, and dog, respectively), indicating extensive tissue distribution . Plasma half-life values are 3.3 h (mouse), 2.8 h (rat), and 6.7 h (dog) . In humans, PIM447 exhibits high plasma protein binding (95%) and high plasma stability (>90% after 3 h incubation) . The established oral dosing regimen of 70–700 mg once daily in 28-day continuous cycles, with an RD of 300 mg QD, confirms translational feasibility . By comparison, SGI-1776 oral bioavailability data are limited, and its clinical development was halted before establishing a recommended Phase 2 dose due to cardiac toxicity. AZD1208 showed oral bioavailability but was terminated with no clinical response. No PK data are available for the (1S,3R,5R) enantiomer; its micromolar potency and unknown ADME properties preclude direct in vivo use, reinforcing its role as an in vitro reference standard.

Preclinical PK Profile

Reported

Mouse F 84%, t½ 3.3 h · Rat 70%, 2.8 h · Dog 71%, 6.7 h · Human PPB 95%

Supports exposure‑model interpretation for in vivo studies

(1S,3R,5R) as chiral reference for bioanalytical method

Evidence Dimension	Oral bioavailability and pharmacokinetic parameters across preclinical species and human plasma stability
Target Compound Data	PIM447 (1R,3S,5S): Oral F% 84 (mouse), 70 (rat), 71 (dog). CL 20, 28, 8 mL/min/kg. Vss 5.3, 6.4, 3.6 L/kg. t½ 3.3, 2.8, 6.7 h. Human PPB 95%, plasma stability >90% @ 3h.
Comparator Or Baseline	SGI-1776: Oral bioavailability not fully characterized; development halted before Phase 2 dose establishment. AZD1208: Oral bioavailability reported but clinical efficacy absent.
Quantified Difference	PIM447 is the only clinical-stage pan-PIM inhibitor with comprehensive, publicly available multi-species PK data, human plasma stability, and an established recommended oral dose (300 mg QD).
Conditions	Mouse, rat, dog PK studies at 30 or 100 mg/kg (IV and oral). Human PK from first-in-human Phase 1 study (NCT01456689): 70–700 mg QD oral dosing, 28-day cycles.

Why This Matters

For in vivo pharmacology studies requiring predictable oral exposure and translational dose projections, PIM447 is the only pan-PIM inhibitor with complete and publicly disclosed preclinical and clinical PK datasets; the (1S,3R,5R) enantiomer is essential as a reference standard when developing chiral bioanalytical methods for PK sample analysis.

• [1] Chemical Probes Portal. PIM-447 In Vivo Validations: Mouse, Rat, Dog. Plasma half-life: 3.3 (M), 2.8 (R), 6.7 (D) h. Systemic clearance: 20 (M), 28 (R), 8 (D) mL/min/kg. Vss: 5.3 (M), 6.4 (R), 3.6 (D) L/kg. Clinical: MTD 500 mg QD, RD 300 mg QD. View Source

(1S,3R,5R)-PIM447 Dihydrochloride – Application Scenarios

Chiral Purity Reference Standard

The (1S,3R,5R) enantiomer serves as the definitive reference standard for chiral chromatographic method development and batch-release testing of the active clinical enantiomer PIM447 (1R,3S,5S, LGH447). Given the ~15,000-fold potency differential between enantiomers , even sub-percent contamination by the (1S,3R,5R) isomer could significantly confound biological assay interpretation. Procurement of the pure (1S,3R,5R)-PIM447 dihydrochloride enables establishment of detection limits, system suitability parameters, and enantiomeric purity specifications essential for GLP-compliant and GMP manufacturing quality control. Regulatory guidance (ICH Q6A, Q3A) on chiral impurity thresholds makes this reference standard indispensable for any organization manufacturing or formulating PIM447 for preclinical or clinical use.

Negative Control for Target Engagement Assays

In cellular and biochemical PIM kinase assays, the (1S,3R,5R) enantiomer provides a stereochemistry-matched negative control that is structurally identical to PIM447 except for its three-dimensional configuration. At concentrations up to 1 μM, the (1S,3R,5R) isomer achieves only partial PIM1 inhibition (IC50 0.095 μM), while the active (1R,3S,5S) enantiomer saturates all three PIM isoforms at sub-nanomolar concentrations . This enables researchers to attribute observed biological effects—including apoptosis induction via phospho-Bad (Ser112) and c-Myc downregulation, mTORC1 pathway inhibition, and cell-cycle arrest at G0/G1 —specifically to PIM kinase catalytic inhibition rather than to off-target effects of the chemotype scaffold. This application is particularly valuable when profiling the PIM447 chemotype against the 68-kinase selectivity panel, where the (1S,3R,5R) enantiomer helps distinguish kinase-dependent from scaffold-dependent effects.

SAR Studies of the Aminocyclohexyl Pharmacophore

The (1S,3R,5R) enantiomer is an essential tool for medicinal chemistry programs investigating the stereochemical determinants of PIM kinase inhibition within the aminocyclohexyl-pyridine-carboxamide scaffold. The co-crystal structure of PIM447 (1R,3S,5S) bound to PIM1 (PDB 5DWR) defines the optimal spatial orientation of the 3-amino-5-methylcyclohexyl moiety within the ATP-binding pocket. The (1S,3R,5R) isomer, by inverting all three chiral centers, disrupts key hydrogen-bonding interactions between the 3-amino group and the kinase hinge region, as well as hydrophobic packing of the 5-methyl group. Systematic comparison of these enantiomers enables computational chemists to validate docking models and free-energy perturbation calculations, while synthetic chemists can use the (1S,3R,5R) isomer as a starting point for designing diastereomeric series that explore intermediate potency profiles.

Bioanalytical Method Development for PK and ADME

For laboratories developing LC-MS/MS or chiral HPLC-UV methods to quantify PIM447 in biological matrices (plasma, tissue homogenates, microsomal incubations), the (1S,3R,5R)-PIM447 dihydrochloride provides the essential enantiomeric resolution standard. PIM447 (1R,3S,5S) exhibits high plasma protein binding (95%) and plasma stability (>90% after 3 h) , and PK studies across mouse, rat, dog, and human require validated bioanalytical methods capable of distinguishing the active enantiomer from any chiral inversion products. The (1S,3R,5R) isomer enables determination of enantioselectivity parameters (α, Rs) for chiral stationary phases, establishment of lower limits of quantitation (LLOQ) for both enantiomers, and assessment of potential in vivo chiral inversion—a critical regulatory requirement for chiral drug candidates under ICH M3(R2) and relevant FDA guidance on bioanalytical method validation.

Application

Selection Property

Validation Focus

Chiral purity reference standard

Enantiomeric resolution (chiral HPLC)

Detection limits & system suitability for PIM447 batch analysis

Negative control for PIM kinase assays

Stereochemistry‑matched inactive enantiomer

Differentiate kinase‑dependent vs. chemotype‑dependent effects

SAR studies of aminocyclohexyl pharmacophore

Inverted stereochemical probe

Validate docking models & diastereomeric potency profiles

Bioanalytical method development (LC‑MS/MS)

Enantiomeric resolution standard for chiral bioanalysis

Assess chiral inversion & establish LLOQ in research matrices

• [1] Paíno T, et al. Clin Cancer Res. 2017;23(1):225-238. PIM447 mechanism: decreases phospho-Bad (Ser112) and c-Myc, inhibits mTORC1 pathway, induces apoptosis and G0/G1 cell-cycle arrest. Selleck PIM447 datasheet: 68-kinase selectivity panel, cellular GSK3β inactivity at 20 μM. View Source